Cas no 1804485-42-4 (3-(Difluoromethyl)-2-iodo-6-methoxypyridine)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-methoxypyridine
• CAS No: 1804485-42-4
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4848514
• Update Time: 2025-05-20

3-(Difluoromethyl)-2-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-methoxypyridine

• Inchi： 1S/C7H6F2INO/c1-12-5-3-2-4(6(8)9)7(10)11-5/h2-3,6H,1H3
• InChI Key： DGTJXFWDDFIWFO-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-2-iodo-6-methoxypyridine

Introduction to 3-(Difluoromethyl)-2-iodo-6-methoxypyridine (CAS No. 1804485-42-4)

3-(Difluoromethyl)-2-iodo-6-methoxypyridine, also known by its CAS number 1804485-42-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of 3-(Difluoromethyl)-2-iodo-6-methoxypyridine features a pyridine ring substituted with three distinct groups: a difluoromethyl group at the 3-position, an iodo group at the 2-position, and a methoxy group at the 6-position. These substituents impart unique electronic and steric properties to the molecule, making it valuable for both academic research and industrial applications.

The synthesis of 3-(Difluoromethyl)-2-iodo-6-methoxypyridine typically involves multi-step organic reactions, often starting from a pyridine derivative. The introduction of the difluoromethyl group is achieved through nucleophilic substitution or coupling reactions, while the iodo and methoxy groups are introduced via directed metallation or oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most notable applications of 3-(Difluoromethyl)-2-iodo-6-methoxypyridine is in the field of drug discovery. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antiviral agents and anticancer drugs. Its unique electronic properties allow for precise modulation of biological activity, making it a valuable tool in medicinal chemistry research. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects against certain viral enzymes, highlighting its potential in antiviral therapy.

In addition to its role in pharmaceuticals, 3-(Difluoromethyl)-2-iodo-6-methoxypyridine has found applications in materials science. The compound is used as a precursor in the synthesis of advanced polymers and functional materials. Its ability to undergo various polymerization reactions makes it suitable for the development of high-performance materials with tailored properties. Recent research has focused on its use in creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or light.

The physical properties of 3-(Difluoromethyl)-2-iodo-6-methoxypyridine are also worth noting. The compound has a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic reactions where solubility and thermal stability are critical factors.

Safety considerations are paramount when handling 3-(Difluoromethyl)-2-iodo-6-methoxypyridine. While it is not classified as a hazardous substance under normal conditions, proper precautions should be taken to avoid exposure to skin or eyes due to its potential irritant properties. Storage should be carried out in a cool, dry place away from incompatible materials such as strong oxidizing agents or reducing agents.

In conclusion, 3-(Difluoromethyl)-2-iodo-6-methoxypyridine, CAS No. 1804485-42-4, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an essential building block in modern organic synthesis. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.